Cas no 38942-70-0 (Daunorubicin semicarbazone HCl)

38942-70-0 structure
Product name:Daunorubicin semicarbazone HCl
Daunorubicin semicarbazone HCl Chemical and Physical Properties
Names and Identifiers
-
- Daunorubicin semicarbazone HCl
- NSC 143114
- Daunorubicin semicarbazone hydrochloride
- 38942-70-0
- NSC143114
- NSC-143114
- Daunomycin 3-semicarbazone hydrochloride
- Daunomycin semicarbazone hydrochloride
- Hydrazinecarboxamide,3,6-trideoxy-.alpha.-L-lyxo-hexopyranosyl)oxy]-1,2,3,4,6,11-hexahydro-2,5,12-trihydroxy-7-methoxy-6,11-dioxo-2-naphthacenyl]ethylidene]-, monohydrochloride, (2S-cis)-
-
- Inchi: InChI=1S/C28H32N4O10.ClH/c1-10-22(33)14(29)7-17(41-10)42-16-9-28(39,11(2)31-32-27(30)38)8-13-19(16)26(37)21-20(24(13)35)23(34)12-5-4-6-15(40-3)18(12)25(21)36;/h4-6,10,14,16-17,22,33,35,37,39H,7-9,29H2,1-3H3,(H3,30,32,38);1H/b31-11-;/t10?,14?,16-,17?,22?,28-;/m0./s1
- InChI Key: OKPWKQIZJPIRLZ-CONNQBJKSA-N
- SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=NNC(=O)N)C)O)N)O.Cl
Computed Properties
- Exact Mass: 620.1885210g/mol
- Monoisotopic Mass: 620.1885210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 43
- Rotatable Bond Count: 5
- Complexity: 1110
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 236Ų
Daunorubicin semicarbazone HCl Related Literature
-
Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
-
Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
-
Marleen Renders,Emily Miller,Curtis H. Lam,David M. Perrin Org. Biomol. Chem., 2017,15, 1980-1989
38942-70-0 (Daunorubicin semicarbazone HCl) Related Products
- 27939-60-2(3-Cyclohexene-1-carboxaldehyde,dimethyl-)
- 2172247-55-9(3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-hydroxy-2-methylpropanoic acid)
- 308294-79-3(7-{(6-methylpyridin-2-yl)amino4-(trifluoromethyl)phenylmethyl}quinolin-8-ol)
- 1334372-97-2(N-(2-methoxy-5-methylphenyl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide)
- 1820704-65-1(ethyl 2-amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate)
- 1375474-07-9(2-methyl-1-propyl-1H-indole-3-sulfonyl chloride)
- 90561-73-2(BENZENE, 1-(2-BROMO-1-METHYLETHYL)-4-FLUORO-)
- 7668-87-3(N-(3,4,5-Trimethoxyphenylacetyl)homoveratrylamine)
- 1354000-22-8(2-[Methyl-((S)-1-methyl-pyrrolidin-3-yl)-amino]-ethanol)
- 64028-63-3(5-Norbornene-2-carboxylic tetrahydrofurfurylester)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
江苏科伦多食品配料有限公司
Gold Member
CN Supplier
Reagent

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
